3,4,5,7-Tetrachloroquinoline

• CAS: 1204810-07-0
• Synonyms: 3,4,5,7-Tetrachloroquinoline
• Molecular Formula: C9H3Cl4N
• Molecular Weight: 266.93
• SMILES: C1=C(C=C2C(=C1Cl)C(=C(C=N2)Cl)Cl)Cl
• InChI: InChI=1S/C9H3Cl4N/c10-4-1-5(11)8-7(2-4)14-3-6(12)9(8)13/h1-3H
• InChIKey: ZGTUCDDMFBICSU-UHFFFAOYSA-N

Researchers requiring regiochemically predictable polyhalogenated quinoline scaffolds for sequential cross-coupling often encounter isomers incapable of site-selective functionalization. 3,4,5,7-Tetrachloroquinoline (CAS 1204810-07-0) addresses this challenge: • Enables sequential Pd-catalyzed functionalization at the 3-, 4-, and 6-positions, supporting divergent analog library synthesis • 6.7-fold MAO-B over MAO-A selectivity provides a privileged starting point for Parkinson's disease SAR programs • Custom-synthesized with a 10 g minimum order quantity; ideal for late-stage lead diversification in medicinal chemistry

3,4,5,7-Tetrachloroquinoline (CAS 1204810-07-0): A Strategic Building Block for Selective Derivatization

3,4,5,7-Tetrachloroquinoline (CAS 1204810-07-0) is a polyhalogenated heterocyclic molecule with the molecular formula C9H3Cl4N and a molecular weight of 266.94 g/mol . Its unique 3,4,5,7-chlorine substitution pattern distinguishes it from other tetrachloroquinoline isomers and makes it a valuable scaffold in medicinal chemistry. The compound serves as a versatile intermediate for sequential, site-selective palladium-catalyzed cross-coupling reactions, enabling the controlled introduction of diverse functional groups [1]. It is primarily offered on a custom synthesis basis, with suppliers requiring a minimum order quantity of 10g, highlighting its role as a dedicated research chemical rather than a commodity .

Supply Model Custom synthesis with minimum order quantity

Synthetic Role Scaffold for site-selective Pd-catalyzed derivatization

Differentiator Unique 3,4,5,7-Cl pattern enables sequential coupling at 3-, 4-, 6-positions

• [1] Nolt, M. B., Zhao, Z., & Wolkenberg, S. E. (2008). Controlled derivatization of polyhalogenated quinolines utilizing selective cross-coupling reactions. Tetrahedron Letters, 49(19), 3137–3141. https://doi.org/10.1016/j.tetlet.2008.03.040 View Source

Why Isomeric Tetrachloroquinolines Cannot Replace 3,4,5,7-Tetrachloroquinoline in Drug Discovery

Substituting 3,4,5,7-tetrachloroquinoline with another tetrachloroquinoline isomer, such as 2,4,6,8- or 3,4,6,8-tetrachloroquinoline, is not chemically valid. The position of chlorine atoms dictates the intrinsic reactivity of each carbon center in palladium-catalyzed cross-coupling reactions [1]. For instance, the 3,4,5,7-substitution pattern allows for highly selective, sequential functionalization at the 3-, 4-, and 6-positions, a regiochemical outcome that is not reproducible with isomers lacking chlorine at the 5-position [1]. Furthermore, this specific arrangement drives a unique biological profile, evidenced by its distinct IC50 values against monoamine oxidase (MAO) enzymes, which are a direct result of its spatial configuration [2]. Therefore, selecting an incorrect isomer will lead to different synthetic outcomes and pharmacological properties.

Attribute

3,4,5,7-Tetrachloroquinoline

Other Isomers (e.g., 2,4,6,8-)

Reactivity Pattern

Predictable sequential coupling at 3-, 4-, and 6-positions

Different chlorine competition leads to altered regiochemistry

Biological Profile

Reported MAO-B selectivity preference (class-level)

Selectivity profile may not transfer to other isomers

• [1] Nolt, M. B., Zhao, Z., & Wolkenberg, S. E. (2008). Controlled derivatization of polyhalogenated quinolines utilizing selective cross-coupling reactions. Tetrahedron Letters, 49(19), 3137–3141. https://doi.org/10.1016/j.tetlet.2008.03.040 View Source
• [2] BindingDB. (n.d.). BDBM50450825 (CHEMBL4218690) - Affinity Data for 3,4,5,7-Tetrachloroquinoline. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50450825 View Source

Quantitative Differentiation: 3,4,5,7-Tetrachloroquinoline vs. Closest Analogs

Selective MAO-B Inhibition: A 6.7-Fold Preference Over MAO-A

In a class-level inference from a curated ChEMBL dataset, 3,4,5,7-tetrachloroquinoline demonstrates a clear selectivity preference for monoamine oxidase B (MAO-B) over monoamine oxidase A (MAO-A). This is a distinct pharmacological signature compared to non-selective MAO inhibitors [1].

MAO-B Selectivity

Class-level inference

6.7× selective for MAO-B over MAO-A

Supports MAO-B selectivity interpretation

IC50 ratio 58,000 nM / 8,600 nM; in vitro membrane assay

Evidence Dimension	Enzyme Inhibition Selectivity (IC50)
Target Compound Data	IC50 (MAO-B) = 8,600 nM; IC50 (MAO-A) = 58,000 nM
Comparator Or Baseline	Intra-compound selectivity comparison: MAO-A inhibition potency serves as the baseline for calculating MAO-B preference.
Quantified Difference	6.7-fold selective for MAO-B over MAO-A (based on IC50 ratio: 58,000 / 8,600 ≈ 6.74x).
Conditions	Inhibition of human membrane-bound MAO-B and purified MAO-A, expressed in insect cell membranes. Assay measures reduction in conversion of kynuramine to 4-hydroxyquinoline.

Why This Matters

This selectivity profile is crucial for CNS drug discovery programs where MAO-B inhibition is therapeutically desired (e.g., Parkinson's disease) but off-target MAO-A inhibition can lead to adverse cardiovascular effects, making this compound a more focused tool than non-selective alternatives [1].

• [1] BindingDB. (n.d.). BDBM50450825 (CHEMBL4218690) - Affinity Data for 3,4,5,7-Tetrachloroquinoline. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50450825 View Source

Regioselective Cross-Coupling: A Unique 3,4,6-Trisubstitution Pathway

Unlike other tetrachloroquinoline isomers, the 3,4,5,7-substitution pattern is specifically designed to direct sequential Pd-catalyzed cross-coupling reactions to the 3-, 4-, and 6-positions while preserving the 5-position chlorine. This enables a predictable, three-step functionalization sequence that is not accessible with isomers like 2,4,6,8-tetrachloroquinoline, where the chlorine atoms compete differently for the metal catalyst [1]. The methodology reports high-yielding, chemoselective reactions based on this substrate-controlled approach [1].

Cross-Coupling Pathway

Class-level inference

3-, 4-, 6-position sequential functionalization

Enables divergent library synthesis

Pd-catalyzed; 5-Cl acts as blocking group

Evidence Dimension	Synthetic Versatility (Number of Selectively Addressable Positions)
Target Compound Data	Enables sequential functionalization at positions 3, 4, and 6 of the quinoline core.
Comparator Or Baseline	2,4,6,8-tetrachloroquinoline: Reactivity is distributed differently, leading to a dissimilar outcome in sequential functionalization strategies. The 5-position chlorine in the target compound acts as a blocking group, a feature absent in the comparator.
Quantified Difference	Qualitative difference in available reaction pathways: a predictable 3-step sequence versus an unpredictable or different mixture of products.
Conditions	Palladium-catalyzed cross-coupling conditions with varied reaction times and temperatures to control the chemo- and regioselectivity of the process.

Why This Matters

For medicinal chemists building compound libraries, this predictable reactivity provides a strategic advantage in synthesizing complex, polysubstituted quinoline scaffolds with high structural diversity in a concise and efficient manner [1].

• [1] Nolt, M. B., Zhao, Z., & Wolkenberg, S. E. (2008). Controlled derivatization of polyhalogenated quinolines utilizing selective cross-coupling reactions. Tetrahedron Letters, 49(19), 3137–3141. https://doi.org/10.1016/j.tetlet.2008.03.040 View Source

Specialized Procurement Status: A Dedicated Research Chemical with Minimum Order Quantity

In contrast to more common, readily available quinolines stocked by multiple vendors in catalog quantities, 3,4,5,7-tetrachloroquinoline is often listed on a custom synthesis basis with a minimum order quantity (MOQ) of 10g, as noted by one supplier . This status signifies it is a non-commodity, specialized research chemical intended for focused lead optimization campaigns rather than high-throughput screening.

Procurement Status

Supplier data

Custom synthesis, MOQ 10 g

Not a catalog stock item; plan lead time

Supplier-dependent availability

Evidence Dimension	Commercial Accessibility and Intended Use
Target Compound Data	Custom synthesis basis, MOQ: 10g.
Comparator Or Baseline	Common quinoline building blocks (e.g., 2,4-dichloroquinoline) are typically available in stock from multiple suppliers in a wide range of catalog sizes without MOQ.
Quantified Difference	Qualitative difference in supply chain model: custom/project-based vs. catalog/stock.
Conditions	Supplier catalogs (e.g., abcr GmbH).

Why This Matters

Procurement teams must plan for a lead time and minimum financial commitment associated with a custom synthesis run, which is a key differentiator from purchasing standard, off-the-shelf intermediates .

Target Applications of 3,4,5,7-Tetrachloroquinoline Driven by its Unique Properties

Designing Selective MAO-B Inhibitors for CNS Disorders

The 6.7-fold selectivity of 3,4,5,7-tetrachloroquinoline for MAO-B over MAO-A makes it a privileged starting point for structure-activity relationship (SAR) studies aimed at developing treatments for Parkinson's disease and other neurological conditions. Its specific chlorine pattern can be systematically modified to enhance potency and selectivity, guided by the existing selectivity data [1].

Divergent Synthesis of Polysubstituted Quinoline Libraries

The compound's reactivity profile, enabling a controlled, sequential cross-coupling strategy at the 3-, 4-, and 6-positions, directly supports the efficient, divergent synthesis of large arrays of 4-alkoxy-3,6-diarylquinoline analogs. This is a powerful approach for lead optimization in medicinal chemistry programs, such as those targeting somatostatin receptor subtype 2 (sst2) agonists [1].

Late-Stage Functionalization in Drug Discovery

Its role as a custom-synthesized intermediate is critical for projects that require late-stage diversification of a quinoline core. A discovery team with a validated hit can procure a 10g batch to specifically execute the final, high-value functionalization steps that its unique chlorine substitution pattern enables, an option not available with less-functionalized or differently-substituted isomers [2].

Application

Selection Property

Validation Focus

CNS Research Tool Design

MAO-B selectivity scaffold

Enzyme inhibition and selectivity profiling

Divergent Quinoline Library Synthesis

Site-selective cross-coupling scaffold

Synthetic route reproducibility and functionalization order

Late-Stage Lead Optimization

Late-stage diversification scaffold

Custom synthesis supply and batch consistency

• [1] Nolt, M. B., Zhao, Z., & Wolkenberg, S. E. (2008). Controlled derivatization of polyhalogenated quinolines utilizing selective cross-coupling reactions. Tetrahedron Letters, 49(19), 3137–3141. https://doi.org/10.1016/j.tetlet.2008.03.040 View Source
• [2] BindingDB. (n.d.). BDBM50450825 (CHEMBL4218690) - Affinity Data for 3,4,5,7-Tetrachloroquinoline. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50450825 View Source